Cas no 93164-30-8 (Pentanedioic acid, 2-(2-methylphenoxy)-, diethyl ester)

Pentanedioic acid, 2-(2-methylphenoxy)-, diethyl ester structure
93164-30-8 structure
Product Name:Pentanedioic acid, 2-(2-methylphenoxy)-, diethyl ester
CAS No:93164-30-8
MF:C16H22O5
MW:294.342885494232
CID:752828
PubChem ID:14774131
Update Time:2025-04-19

Pentanedioic acid, 2-(2-methylphenoxy)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 2-(2-methylphenoxy)-, diethyl ester
    • diethyl 2-(2-methylphenoxy)pentanedioate
    • ethyl 4-carbethoxy-4-(2-methylphenoxy)butyrate
    • 93164-30-8
    • SCHEMBL6582139
    • DTXSID20563884
    • RJCLWJRANDFSKD-UHFFFAOYSA-N
    • Inchi: 1S/C16H22O5/c1-4-19-15(17)11-10-14(16(18)20-5-2)21-13-9-7-6-8-12(13)3/h6-9,14H,4-5,10-11H2,1-3H3
    • InChI Key: RJCLWJRANDFSKD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C)C(C(=O)OCC)CCC(=O)OCC

Computed Properties

  • Exact Mass: 294.14672380g/mol
  • Monoisotopic Mass: 294.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61.8Ų
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